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Clinical Presentation and Incidence

Poziotinib-induced conjunctivitis is identified as one of the most common treatment-related adverse events

(TRAES).

¢ Frequency and Severity: In clinical trials, conjunctivitis is frequently reported alongside other typical
tyrosine kinase inhibitor (TKI) side effects like rash, diarrhea, and stomatitis [1] [2]. A case report
noted the event as Grade 2 in severity, which typically signifies moderate symptoms requiring local
intervention but not necessarily dose modification [1].

¢ Onset: Symptoms can appear early in the treatment course. In one documented case, conjunctivitis
was reported within the first month of therapy [1].

The table below summarizes the incidence of TRAEs from the ZENITH20-2 trial cohort [2]:

Adverse Event Total Incidence Grade 3 or Higher Incidence

Any TRAE 97.8% (88/90 pts) 83.3% (75/90 pts)

Rash 91.1% 48.9%

Diarrhea 82.2% 25.6%

Stomatitis 68.9% 24.4%

Conjunctivitis Reported as common [1] Specific grade 3+ data not provided
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Management and Dose Modification Strategies

Management focuses on symptomatic relief and protocol-defined dose adjustments to maintain patients on

therapy.

e Supportive and Topical Care: For mild to moderate cases, initial management involves topical
treatments. The case report noted that conjunctivitis improved from Grade 2 to Grade 1 with
unspecified topical treatments [1].

¢ Dose Interruption and Reduction: For more significant or persistent cases, the established
management strategy is dose modification.

o Dose Interruption: Treatment may be temporarily stopped until the adverse event resolves to a
mild grade (Grade <1) [1] [2].

o Dose Reduction: Following recurrence of adverse events, a permanent dose reduction is often
implemented. In one case, reducing the dose from 8 mg twice daily to 6 mg twice daily led to an
improvement in conjunctivitis and other side effects, allowing the patient to continue therapy
long-term with good tolerance [1].

The following diagram illustrates the typical management pathway for pozietinib-induced conjunctivitis,

based on reported clinical practices:
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Protocol Insights and Research Context
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For scientists designing clinical trials or managing patients, understanding the protocol-level details is

critical.

e Dosing Schedules: Clinical trials have evaluated different dosing regimens. The ZENITH20 trial
initially used 16 mg once daily [2], while other research, such as the case report, used 8 mg twice
daily [1]. The twice-daily schedule may offer a different tolerability profile.

¢ High Rate of Dose Modification: It is important to note that dose reductions due to TRAES are very
common. In the ZENITH20-2 cohort, 76.8% of patients required a dose reduction [2]. The final
tolerated doses in the study were often 14 mg, 12 mg, or 10 mg once daily.

e Mechanism: The conjunctivitis is considered an "on-target” toxicity related to the inhibition of the
EGFR (HER1) pathway, which is also involved in maintaining the ocular surface [3] [2]. This is similar
to conjunctivitis seen with other EGFR-inhibiting drugs.

Frequently Asked Questions (FAQSs)

Q1: Is there a specific topical agent recommended for managing this conjunctivitis? A1: While clinical
reports confirm the use of topical treatments [1], the specific agents (e.g., artificial tears, topical steroids,
antibiotics) are not detailed in the available literature. Management should be guided by an ophthalmologist
based on the clinical presentation, and prophylactic measures for other TKIs (like eyelid hygiene) may be

considered.

Q2: Can patients continue on poziotinib if they develop conjunctivitis? A2: Yes. The established
management pathway shows that with appropriate supportive care and/or dose interruption/reduction,
patients can often continue therapy. One case report documented a patient maintaining a complete response

for over 15 months on a reduced dose of 6 mg twice daily after experiencing conjunctivitis [1].

Q3: How does poziotinib-induced conjunctivitis differ from infectious conjunctivitis? A3: Poziotinib-
induced conjunctivitis is a non-infectious, inflammatory condition directly linked to the drug's mechanism of
action [3] [4] [2]. It lacks the high transmissibility of adenoviral conjunctivitis [5] or the purulent discharge

typical of bacterial conjunctivitis [3] [6]. Correct diagnosis is key to avoiding unnecessary antibiotic use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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